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Abstract

This technical guide provides a detailed overview of the synthesis of silver lactate from silver
carbonate. Silver lactate is a significant compound in the pharmaceutical and medical fields,
primarily valued for its antimicrobial properties which are leveraged in wound care, medical
device coatings, and as a preservative.[1][2][3] This document outlines the chemical principles,
a detailed experimental protocol, characterization data, and safety considerations for the
synthesis process. The primary synthesis route discussed is the reaction of silver carbonate
with lactic acid, a straightforward and efficient method for producing this valuable silver salt.[4]

[5]

Introduction to Silver Lactate

Silver lactate (CH3CH(OH)COOAQ) is the silver salt of lactic acid.[3] Its utility stems from the
slow release of silver ions (Ag*), which exhibit broad-spectrum antimicrobial activity by
inhibiting microbial respiratory pathways, disrupting cell walls, and interfering with DNA
functions.[6][7][8] This makes it a compound of interest for drug development professionals
working on anti-infective therapies and advanced wound care solutions. The synthesis from
silver carbonate is a common and direct method.[5][9]
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Chemical Properties

The reaction between silver carbonate (Ag2COs) and lactic acid (CHsCH(OH)COOH) is an
acid-base reaction. The lactic acid protonates the carbonate anion, leading to its decomposition
into carbon dioxide and water, with the formation of silver lactate.

Reaction: Ag2COs(s) + 2 CHsCH(OH)COOH(aq) —» 2 CHsCH(OH)COOAg(aq) + H20(l) +
CO2(g)

Silver carbonate itself is a light-sensitive inorganic salt that is sparingly soluble in water.[10] It
can be prepared by the precipitation reaction between silver nitrate and sodium carbonate.[10]
[11]

Quantitative Data

The physical and chemical properties of the key compounds involved in the synthesis are
summarized below for easy reference.

Lactic Acid (85%

Property Silver Carbonate . Silver Lactate
aq. solution)

Chemical Formula Ag2COs3 CsHeOs3 CsHsAgOs
Molar Mass 275.75 g/mol 90.08 g/mol 196.94 g/mol [1][9]
Colorless to yellow Colorless to yellow White to gray
Appearance , _ o
solid[10] viscous liquid powder/crystals[4][9]
Melting Point 218 °C (decomposes) ~18 °C 120-122 °CJ[9]
o o Soluble (~1 part in 15
Solubility in Water 0.032 g/L (20 °C) Miscible
parts water)[9][12]
CAS Number 534-16-7 50-21-5 128-00-7[4]
Key Sensitivities Light-sensitive[10] Hygroscopic Light-sensitive[9][12]

Experimental Protocols
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This section provides a detailed methodology for the synthesis of silver lactate, including the
preparation of the silver carbonate precursor.

Workflow for Silver Lactate Synthesis

The overall process involves the preparation of the silver carbonate reactant, followed by its
reaction with lactic acid, and subsequent purification of the silver lactate product.
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Phase 1: Precursor Synthesis
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Sodium Carbonate Solution

Precipitation Reaction

Filtration & Washing
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Phase 2: Silver Lactate Synthesis

Caption: Overall workflow for the synthesis of silver lactate.
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Protocol 1: Preparation of Silver Carbonate

o Reagent Preparation: Prepare a solution of 1.0 M silver nitrate (AgNO3) in deionized water
and a separate solution of 0.5 M sodium carbonate (Na2CO3) in deionized water.

o Precipitation: In a beaker protected from light, slowly add the sodium carbonate solution to
the silver nitrate solution with vigorous stirring. A slight excess of silver nitrate should be
used to ensure complete carbonate precipitation.[11]

o 2 AgNOs(aqg) + Na2COs(aq) — Ag2COs(s) + 2 NaNOs(aq)
« |solation: Collect the resulting pale yellow precipitate by vacuum filtration.

» Washing: Wash the precipitate thoroughly with several portions of deionized water to remove
residual sodium nitrate, followed by a final wash with ethanol.

» Drying: Dry the silver carbonate powder in a vacuum desiccator in the dark. The solid should
be finely ground before use.[11]

Protocol 2: Synthesis and Purification of Silver Lactate

e Reaction Setup: In a round-bottom flask wrapped in aluminum foil, create a slurry of freshly
prepared silver carbonate (1.0 eq) in a minimal amount of deionized water.

» Addition of Lactic Acid: While stirring, slowly add a stoichiometric amount of lactic acid (2.0
eq, e.g., an 85% aqueous solution) to the slurry. Effervescence (release of CO2) will be
observed.

e Reaction Completion: Gently warm the mixture to 40-50°C and continue stirring until the
evolution of carbon dioxide ceases and most of the silver carbonate has dissolved.

« Filtration: Perform a hot filtration of the reaction mixture to remove any unreacted silver
carbonate or impurities.

» Recrystallization: Transfer the warm filtrate to a clean, light-protected beaker. Slowly add
ethanol to the solution while stirring until the solution becomes cloudy, inducing
crystallization.[7][12]
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« |solation: Allow the mixture to cool to room temperature and then in an ice bath to maximize
crystal formation. Collect the white to gray crystals of silver lactate by vacuum filtration.

» Washing and Drying: Wash the collected crystals with cold ethanol, followed by diethyl ether.
[7][12] Dry the final product under vacuum at a temperature not exceeding 80°C.[7][12] Store
the final product in a dark, tightly sealed container.[9]

Visualization of Key Processes

Diagrams are provided to visualize the chemical reaction and the detailed experimental
workflow.

Chemical Reaction Scheme

Ag2CO:s (Silver Carbonate) 2 CHsCH(OH)COOH (Lactic Acid) +

eaction

2 CHsCH(OH)COOA(g (Silver Lactate) H20 (Water) COz2 (Carbon Dioxide) + +

Click to download full resolution via product page

Caption: The balanced chemical equation for the synthesis.
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Detailed Experimental Workflow
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Caption: Step-by-step experimental procedure workflow.

Safety and Handling
Silver compounds, including silver lactate and silver carbonate, should be handled with care.
o Personal Protective Equipment (PPE): Always wear safety goggles, gloves, and a lab coat.

[6] If handling powders, use a dust mask or work in a chemical fume hood to avoid
inhalation.[6]

» Light Sensitivity: Both silver carbonate and silver lactate are light-sensitive.[9][10] All
procedures should be carried out in vessels protected from light (e.g., wrapped in foil or
using amber glassware), and the final product must be stored in the dark.[9]

o Hazards: Silver lactate is classified as an irritant to the skin, eyes, and respiratory system.
[8] Avoid contact and inhalation.

o Disposal: Dispose of silver-containing waste according to institutional and local
environmental regulations. Silver can often be recovered and recycled.

Applications in Research and Development

The synthesized silver lactate is a valuable material for various R&D applications:

e Antimicrobial Formulations: Used in the development of topical creams, wound dressings,
and hydrogels for preventing infections in burns and chronic wounds.[1][2]

» Medical Device Coatings: Applied to surfaces of catheters and surgical instruments to reduce
the risk of biofilm formation and device-associated infections.[1]

e Preservative: Incorporated into cosmetic and personal care products as an effective
antimicrobial preservative.[1][2]

e Reagent: Used as a reagent for specific chemical processes, such as the precipitation of uric
acid.[3][4]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.citychemical.com/silver-lactate.html
https://www.citychemical.com/silver-lactate.html
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.vulcanchem.com/product/vc85798
https://www.sciencemadness.org/smwiki/index.php/Silver_carbonate
https://www.vulcanchem.com/product/vc85798
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8250054.htm?N=Singapore
https://www.benchchem.com/product/b1143888?utm_src=pdf-body
https://www.chemimpex.com/products/35829
https://www.myskinrecipes.com/shop/en/antiseptics-and-disinfectants/234826-silver-lactate.html
https://www.chemimpex.com/products/35829
https://www.chemimpex.com/products/35829
https://www.myskinrecipes.com/shop/en/antiseptics-and-disinfectants/234826-silver-lactate.html
https://www.macsenlab.com/inorganic-fine-chemicals-and-metal-salts/silver-lactate-128-00-7/
https://en.wikipedia.org/wiki/Silver_lactate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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